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Compound of Interest

Compound Name: Ethylideneamino benzoate

Cat. No.: B15145688 Get Quote

Synthesis and Characterization
The synthesis of ethylideneamino benzoate derivatives, which are a class of Schiff bases, is

typically achieved through a condensation reaction. A common method involves the acid-

catalyzed reaction of an appropriate aniline, such as ethyl-4-aminobenzoate, with a ketone or

aldehyde.[1]

General Synthesis Protocol
A representative synthesis protocol involves the reaction of acenaphthenequinone and ethyl-4-

aminobenzoate in a methanolic solution, catalyzed by an acid.[1] Similarly, other derivatives

can be synthesized by reacting p-dimethylaminobenzaldehyde with p-nitroaniline in an

alcoholic solution, followed by refluxing the mixture for a couple of hours.[2]

Experimental Workflow for Synthesis
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Synthesis Workflow

Reactant Preparation

Reaction

Purification

Ethyl-4-aminobenzoate Solution

Mix Reactants with Acid Catalyst

Aldehyde/Ketone Solution

Reflux the Mixture

Filter the Precipitate

Wash with Solvent

Dry the Product

Final Product
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DFT Calculation Workflow

Initial Molecular Structure

DFT Calculation (e.g., B3LYP/6-311G**)

Geometry Optimization

Frequency Calculation

Electronic Properties (HOMO, LUMO, MEP) Spectra Simulation (IR, UV-Vis)

Analyzed Properties
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Molecular Docking Workflow

Preparation

Docking Simulation

Analysis

Prepare Protein (Remove water, add hydrogens)

Grid Generation around Active Site

Prepare Ligand (Optimize geometry)

Run Docking Algorithm (e.g., AutoDock Vina)

Analyze Binding Poses and Scores

Visualize Protein-Ligand Interactions

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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